Cas no 135655-75-3 (Methyl 4-(1,3-dioxan-2-yl)benzoate)

Methyl 4-(1,3-dioxan-2-yl)benzoate is a versatile benzoate ester derivative featuring a 1,3-dioxane functional group. This compound is particularly valued in organic synthesis for its stability and reactivity, serving as a key intermediate in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The dioxane ring enhances its solubility in polar solvents, facilitating its use in various reaction conditions. Its ester group allows for further functionalization, making it a valuable building block in multi-step syntheses. The compound's well-defined structure and purity ensure consistent performance in research and industrial applications, particularly where controlled reactivity and selectivity are required.

Methyl 4-(1,3-dioxan-2-yl)benzoate structure

135655-75-3 structure

Product Name:Methyl 4-(1,3-dioxan-2-yl)benzoate

CAS No:135655-75-3

MF:C₁₂H₁₄O₄

MW:222.237164020538

MDL:MFCD02612723

CID:3103430

PubChem ID:595931

Update Time:2025-05-28

Methyl 4-(1,3-dioxan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

- 4-[1,3]Dioxan-2-yl-benzoic acid methyl ester
- NCGC00173357-01
- CS-0150812
- Methyl 4-(1,3-dioxan-2-yl)benzoate
- KMFDOQIVXCQKPY-UHFFFAOYSA-N
- HMS1550O08
- Benzoic acid, 4-(1,3-dioxan-2-yl)-, methyl ester
- LS-07721
- MFCD02612723
- ALBB-024045
- Methyl4-(1,3-dioxan-2-yl)benzoate
- TimTec1_005948
- STK734212
- SR-01000531333-1
- AKOS001738834
- 135655-75-3
- E76623
- SCHEMBL6420071
- AG-205/14740056
- Methyl 4-(1,3-dioxan-2-yl)benzoate #
- SR-01000531333
- MDL： MFCD02612723
- Inchi： 1S/C12H14O4/c1-14-11(13)9-3-5-10(6-4-9)12-15-7-2-8-16-12/h3-6,12H,2,7-8H2,1H3
- InChI Key： KMFDOQIVXCQKPY-UHFFFAOYSA-N
- SMILES： O1CCCOC1C1C=CC(C(=O)OC)=CC=1

Computed Properties

Exact Mass: 222.08920892g/mol
Monoisotopic Mass: 222.08920892g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 227
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 44.8Å²

Methyl 4-(1,3-dioxan-2-yl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M238195-500mg	Methyl 4-(1,3-dioxan-2-yl)benzoate	135655-75-3		500mg	$ 235.00	2022-06-04
TRC	M238195-1000mg	Methyl 4-(1,3-dioxan-2-yl)benzoate	135655-75-3		1g	$ 390.00	2022-06-04
TRC	M238195-2000mg	Methyl 4-(1,3-dioxan-2-yl)benzoate	135655-75-3		2g	$ 615.00	2022-06-04
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X45435-1g	Methyl 4-(1,3-dioxan-2-yl)benzoate	135655-75-3	97%	1g	¥680.0	2024-07-18
eNovation Chemicals LLC	D634651-2g	METHYL 4-(1,3-DIOXAN-2-YL)BENZOATE	135655-75-3	95%	2g	$245	2024-08-03
eNovation Chemicals LLC	D634651-5g	METHYL 4-(1,3-DIOXAN-2-YL)BENZOATE	135655-75-3	95%	5g	$295	2024-08-03
abcr	AB414497-500 mg	Methyl 4-(1,3-dioxan-2-yl)benzoate	135655-75-3		500MG	€165.80	2023-02-03
abcr	AB414497-1 g	Methyl 4-(1,3-dioxan-2-yl)benzoate	135655-75-3		1g	€197.30	2023-04-24
Ambeed	A729181-100mg	Methyl 4-(1,3-dioxan-2-yl)benzoate	135655-75-3	97%	100mg	$10.0	2024-04-24
Ambeed	A729181-250mg	Methyl 4-(1,3-dioxan-2-yl)benzoate	135655-75-3	97%	250mg	$22.0	2024-04-24

Methyl 4-(1,3-dioxan-2-yl)benzoate Related Literature

1. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
2. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
3. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
4. Evolution of calcium phosphate precipitation in hanging drop vapor diffusion by in situRaman microspectroscopy

Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
5. EWOD-driven droplet microfluidic device integrated with optoelectronic tweezers as an automated platform for cellular isolation and analysis†

Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739

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